Cas no 1158470-83-7 ({[2-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride)

• Product Name: {[2-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride
• CAS No: 1158470-83-7
• MF: C₁₈H₂₄ClNO
• MW: 305.842264175415
• CID: 4681883
• Update Time: 2025-05-18

{[2-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride
• Cl.CCCCNCC1=CC=CC=C1OCC1=CC=CC=C1
• N-[2-(Benzyloxy)benzyl]-N-butylamine hydrochloride

• Inchi： 1S/C18H23NO.ClH/c1-2-3-13-19-14-17-11-7-8-12-18(17)20-15-16-9-5-4-6-10-16;/h4-12,19H,2-3,13-15H2,1H3;1H
• InChI Key： NHGQFTAJEREXHB-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC=CC=1CNCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 238
• Topological Polar Surface Area: 21.3

Additional information on {[2-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride

[2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride (CAS No. 1158470-83-7)

The compound [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride, identified by the CAS number 1158470-83-7, is a specialized organic chemical with significant applications in various fields, particularly in pharmaceutical research and development. This compound is notable for its unique structure, which combines a benzyloxy group attached to a phenyl ring, further linked to a methyl group and a butylamine moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for use in experimental settings and potential therapeutic applications.

Recent studies have highlighted the potential of [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride in drug discovery, particularly in the development of bioactive molecules with targeted therapeutic effects. Researchers have explored its role as a precursor in the synthesis of complex heterocyclic compounds, which are crucial in the design of novel drugs for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride, ensuring its reliability for large-scale production and research purposes. Its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of biological activity, [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a valuable tool in understanding receptor-ligand interactions. Additionally, its ability to modulate enzyme activity has positioned it as a potential lead compound in the development of enzyme inhibitors for therapeutic use.

Recent advancements in computational chemistry have also contributed to the understanding of [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride's molecular properties. Molecular docking studies have revealed its potential to interact with key proteins involved in cellular signaling pathways, further underscoring its value in drug discovery efforts.

Moreover, the compound's stability under various experimental conditions has made it an ideal candidate for long-term studies on chronic diseases. Its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In conclusion, [2-(Benzyloxy)phenyl]methyl (butyl)amine hydrochloride (CAS No. 1158470-83-7) is a versatile and valuable compound with significant implications for pharmaceutical research and development. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in the creation of innovative therapeutic agents.